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Compound of Interest

Compound Name: 2,3,5,6-Tetrahydroxyhexanal

Cat. No.: B15358649 Get Quote

Disclaimer: Initial searches for the specific compound 2,3,5,6-Tetrahydroxyhexanal did not

yield any direct results in comprehensive chemical databases. This suggests that the requested

name may be non-standard, refer to a very rare isomer, or be erroneous. Given the lack of

available data for this specific molecule, this guide will focus on a closely related and

extensively studied compound: D-glucose, in its open-chain aldehyde form, which is chemically

named (2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal. This compound serves as a

representative example of a polyhydroxyhexanal and allows for a thorough exploration of the

physical properties, chemical reactivity, biological significance, and experimental protocols

relevant to this class of molecules.

Core Physical and Chemical Properties of D-
Glucose (Open-Chain Form)
The open-chain form of D-glucose exists in equilibrium with its more stable cyclic hemiacetal

forms in solution, constituting less than 0.02% of the molecules in an aqueous environment.[1]

Despite its low abundance, this acyclic form is crucial for understanding certain chemical

reactions and biological transformations of glucose.

Below is a summary of the key quantitative data for D-glucose.
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Property Value Citation(s)

Molecular Formula C₆H₁₂O₆ [1][2]

Molecular Weight 180.156 g/mol [1][2]

IUPAC Name
(2R,3S,4R,5R)-2,3,4,5,6-

Pentahydroxyhexanal
[1]

Melting Point
146 °C (295 °F) (for the solid

α-anomer)
[1][2][3]

Solubility in Water Highly soluble [1][2][3]

Density 1.54 g/cm³ [2]

Appearance White crystalline solid [3]

Spectroscopic Data
Spectroscopic methods are essential for the identification and structural elucidation of

aldehydes like the open-chain form of glucose.
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Spectroscopic Data Characteristic Features Citation(s)

Infrared (IR) Spectroscopy

A strong C=O stretching

absorption is expected in the

range of 1705-1730 cm⁻¹.[4]

Additionally, characteristic C-H

stretching absorptions for the

aldehyde group appear

between 2700–2760 and

2800–2860 cm⁻¹.[4] The

numerous hydroxyl (-OH)

groups would result in a broad

absorption band in the 3200-

3600 cm⁻¹ region.

¹H NMR Spectroscopy

The aldehyde proton (CHO) is

highly deshielded and would

produce a distinct signal in the

9-10 ppm region of the

spectrum.[4][5] This proton

would exhibit spin-spin

coupling with the proton on the

adjacent carbon (C2).[4]

Protons on the carbon

backbone attached to hydroxyl

groups would appear in the 3-5

ppm range.

¹³C NMR Spectroscopy

The carbonyl carbon of the

aldehyde group is

characteristically found in the

190-215 ppm range. The other

carbons, being attached to

hydroxyl groups, would have

resonances typically between

60 and 90 ppm.

Mass Spectrometry The electron ionization mass

spectrum of α-D-Glucose
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shows fragmentation patterns

characteristic of its structure.[6]

For the open-chain form,

characteristic fragmentation

would involve cleavage

adjacent to the carbonyl group

(alpha cleavage) and

McLafferty rearrangement if

sterically possible.[5]

Biological Significance and Signaling Pathways
D-glucose is a central molecule in cellular metabolism, serving as the primary energy source

for most living organisms.[3][7] Its breakdown through metabolic pathways releases energy that

is captured in the form of adenosine triphosphate (ATP).

Glycolysis
The most fundamental pathway involving glucose is glycolysis, a sequence of ten enzyme-

catalyzed reactions that convert one molecule of glucose into two molecules of pyruvate.[8][9]

[10] This process occurs in the cytoplasm and does not require oxygen.[8][11] The net products

of glycolysis are two molecules of ATP and two molecules of NADH.[10]
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1. Seed and Culture Cells

2. Serum Starve Cells

3. Stimulate with Insulin
(or test compound)

4. Add 2-Deoxyglucose (2-DG)

5. Wash and Lyse Cells

6. Enzymatic Assay to
Quantify 2-DG-6-Phosphate

7. Measure Absorbance
(e.g., at 412 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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